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Compound of Interest

Compound Name: L-GLUTAMATE OXIDASE

Cat. No.: B1165568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural sources of L-glutamate oxidase, an enzyme

of significant interest for clinical diagnostics, food industry applications, and pharmaceutical

research. The guide provides a comprehensive overview of the microbial producers of this

enzyme, with a particular focus on the genus Streptomyces. It details the biochemical

properties, purification protocols, and metabolic significance of L-glutamate oxidase,

presenting quantitative data in a clear, comparative format.

Introduction to L-Glutamate Oxidase
L-glutamate oxidase (EC 1.4.3.11) is a flavoprotein that catalyzes the oxidative deamination

of L-glutamate to α-ketoglutarate, ammonia (NH₃), and hydrogen peroxide (H₂O₂) in the

presence of molecular oxygen (O₂) and water (H₂O).[1] This enzyme exhibits high specificity

for its substrate, L-glutamic acid, making it a valuable tool for the specific detection and

quantification of L-glutamate.[1] Its applications range from biosensors for monitoring glutamate

levels in fermented foods and clinical samples to potential therapeutic applications.

The enzymatic reaction catalyzed by L-glutamate oxidase is as follows:
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Crude Enzyme Preparation

Purification Steps

Streptomyces Culture

Centrifugation

Crude Enzyme Supernatant

Ammonium Sulfate
Precipitation (45-60% saturation)

Dialysis

DEAE-Cellulose
Ion-Exchange Chromatography

Sephadex G-200
Gel Filtration Chromatography

Purified L-Glutamate Oxidase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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